Cas no 5103-93-5 (Benzenamine, 2,6-dinitro-N,N-di-2-propen-1-yl-4-(trifluoromethyl)-)

• Product Name: Benzenamine, 2,6-dinitro-N,N-di-2-propen-1-yl-4-(trifluoromethyl)-
• CAS No: 5103-93-5
• MF: C₁₃H₁₂F₃N₃O₄
• MW: 331.24729347229
• CID: 385416
• PubChem ID: 20503006
• Update Time: 2025-04-19

Benzenamine, 2,6-dinitro-N,N-di-2-propen-1-yl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dinitro-N,N-di-2-propen-1-yl-4-(trifluoromethyl)-
• 2,6-dinitro-N,N-bis(prop-2-enyl)-4-(trifluoromethyl)aniline
• Allylfluralin
• Benzenamine, 2,6-dinitro-N,N-di-2-propenyl-4-(trifluoromethyl)- (9CI)
• p-Toluidine,N,N-diallyl-a,a,a-trifluoro-2,6-dinitro- (7CI,8CI)
• DTXSID70608198
• 5103-93-5
• SCHEMBL11201388
• 2,6-Dinitro-N,N-di(prop-2-en-1-yl)-4-(trifluoromethyl)aniline

• Inchi： 1S/C13H12F3N3O4/c1-3-5-17(6-4-2)12-10(18(20)21)7-9(13(14,15)16)8-11(12)19(22)23/h3-4,7-8H,1-2,5-6H2
• InChI Key： GZOXUTHKNRHGST-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(CC=C)CC=C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 331.07806
• Monoisotopic Mass: 331.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52